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Compound of Interest

Compound Name: 2-Bromododecanoic acid

CAS No.: 111-56-8

Cat. No.: B089875

Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of metabolic research and drug discovery, the inhibition of fatty acid oxidation

has emerged as a critical area of investigation for various pathologies, including metabolic

syndromes and cancer. This guide provides a comparative analysis of 2-Bromododecanoic
acid, a halogenated fatty acid, against well-established inhibitors of enzymes within this

pathway. Due to the limited availability of direct quantitative inhibitory data for 2-
Bromododecanoic acid, this comparison leverages data from structurally related 2-bromo

fatty acids to provide a scientifically grounded perspective on its potential efficacy and

mechanisms of action.

Executive Summary
2-Bromododecanoic acid belongs to a class of compounds known to interfere with fatty acid

metabolism. Its structural analogs, such as 2-bromopalmitate and 2-bromooctanoate, have

demonstrated inhibitory effects on key enzymes in fatty acid oxidation, including Carnitine

Palmitoyltransferase (CPT) and 3-Ketothiolase. This guide benchmarks the potential activity of
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2-Bromododecanoic acid against the established inhibitors Etomoxir, a well-characterized

CPT1 inhibitor, and Hypoglycin A, a pro-toxin that ultimately inhibits acyl-CoA dehydrogenases.

While direct comparative studies are lacking, this analysis provides a framework for positioning

2-Bromododecanoic acid in the context of known metabolic modulators.

Data Presentation: Comparative Inhibitory Activity
The following table summarizes the available quantitative data for the established inhibitors

and provides a qualitative assessment for 2-bromo fatty acids as a proxy for 2-
Bromododecanoic acid.
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Inhibitor Target Enzyme(s)
Reported IC50/Ki
Values

Mechanism of
Action

2-Bromo Fatty Acids

Carnitine

Palmitoyltransferase

(CPT), 3-Ketothiolase

Data for 2-

Bromododecanoic

acid is not readily

available. 2-

Bromooctanoate

completely and

irreversibly inactivates

3-ketothiolase at 10

µM[1]. 2-

Bromopalmitoyl-CoA

is a non-competitive

inhibitor of mono- and

diacylglycerol

acyltransferases with

Ki values lower than

the Km for the

palmitoyl-CoA

substrate[2].

Likely irreversible

alkylation of active site

cysteine residues.[1]

Etomoxir

Carnitine

Palmitoyltransferase 1

(CPT1)

IC50: 5-20 nM for

CPT-1a[3]; 0.1 µM

(human), 1 µM

(guinea pig), 10 µM

(rat) for β-oxidation in

hepatocytes.

Irreversible inhibitor of

CPT1.[3][4]

Hypoglycin A

Acyl-CoA

Dehydrogenases

(e.g., Isovaleryl-CoA

dehydrogenase,

Short- and Medium-

Chain Acyl-CoA

Dehydrogenases)

Specific IC50 values

are not typically

reported. Its

metabolite, MCPA-

CoA, is a "suicide

substrate" that causes

irreversible inhibition.

[5]

Metabolized to MCPA-

CoA, which

irreversibly inhibits

various acyl-CoA

dehydrogenases.[5][6]
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Signaling Pathways and Experimental Workflows
To visually represent the context of this comparison, the following diagrams illustrate the fatty

acid β-oxidation pathway and a general experimental workflow for assessing enzyme inhibition.
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Caption: Fatty Acid β-Oxidation Pathway with points of inhibition.
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Enzyme Inhibition Assay Workflow

Preparation

Assay

Data Analysis

Prepare Enzyme Solution

Set up reaction mixtures:
- Enzyme
- Buffer

- Inhibitor (varying conc.)
- Control (no inhibitor)

Prepare Substrate Solution

Initiate reaction by adding Substrate

Prepare Inhibitor Stock
(e.g., 2-Bromododecanoic acid)

Incubate at optimal temperature

Measure enzyme activity
(e.g., spectrophotometrically)

Calculate reaction rates

Plot % inhibition vs. inhibitor concentration

Determine IC50 value

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b089875/docs?utm_src=pdf-body-img#benchmarking-2-bromododecanoic-acid-against-established-enzyme-inhibitors-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089875?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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